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Compound of Interest

Compound Name: Cobomarsen

Cat. No.: B13917962

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-tumor effects of Cobomarsen,
a novel microRNA-155 (miR-155) inhibitor, with alternative therapeutic agents. The information
presented is based on available preclinical and clinical trial data to assist researchers and drug
development professionals in evaluating its potential.

Mechanism of Action

Cobomarsen is a locked nucleic acid (LNA)-based antisense oligonucleotide designed to
specifically target and inhibit miR-155.[1] Upregulation of miR-155 is implicated in the
pathogenesis of various B-cell and T-cell ymphomas, where it promotes cell proliferation and
survival.[2][3] By binding to and neutralizing miR-155, Cobomarsen derepresses the
expression of miR-155 target genes, leading to the induction of apoptosis and inhibition of
tumor cell growth.[2][3]

Diagram of Cobomarsen's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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